Cas no 1343645-28-2 (4,4,4-Trifluoro-3-(oxan-4-yl)butanoic acid)

• Product Name: 4,4,4-Trifluoro-3-(oxan-4-yl)butanoic acid
• CAS No: 1343645-28-2
• Molecular Formula: C₉H₁₃F₃O₃
• Molecular Weight: 226.192933797836
• CID: 5888007
• PubChem ID: 63154889

4,4,4-Trifluoro-3-(oxan-4-yl)butanoic acid Properties

Names and Identifiers

• EN300-624493
• 1343645-28-2
• AKOS012456242
• 4,4,4-trifluoro-3-(oxan-4-yl)butanoic acid

• InChIKey： VTEWKBSBJHIJIH-UHFFFAOYSA-N
• Inchi： 1S/C9H13F3O3/c10-9(11,12)7(5-8(13)14)6-1-3-15-4-2-6/h6-7H,1-5H2,(H,13,14)
• SMILES： FC(C(CC(=O)O)C1CCOCC1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.08167876g/mol
• Heavy Atom Count: 15
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids